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Compound of Interest

Compound Name: Cixiophiopogon A

Cat. No.: B591400 Get Quote

For Researchers, Scientists, and Drug Development Professionals

CAS Number: 288143-27-1 Molecular Formula: C₄₄H₇₀O₁₈ Molecular Weight: 887.02 g/mol

Abstract
Cixiophiopogon A is a steroidal glycoside isolated from the tuberous roots of Ophiopogon

japonicus (Liliaceae), a plant with a long history in traditional medicine.[1][2][3] While specific

research on the biological activities of Cixiophiopogon A is currently limited in publicly

available scientific literature, the class of steroidal glycosides from Ophiopogon japonicus is

known for a range of pharmacological effects, including anti-inflammatory and antioxidant

properties. This technical guide provides a comprehensive overview of the known information

on Cixiophiopogon A and extrapolates potential areas of investigation and methodologies

based on the activities of structurally related compounds from the same plant source.

Physicochemical Properties
Cixiophiopogon A is a white to off-white solid.[1] Its complex structure includes a steroidal

aglycone core and a sugar moiety, characteristic of steroidal glycosides.

Table 1: Physicochemical Data for Cixiophiopogon A
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Property Value Source

CAS Number 288143-27-1 [1][3]

Molecular Formula C₄₄H₇₀O₁₈ [1][3]

Molecular Weight 887.02 g/mol [1][3]

Appearance White to off-white solid [1]

Source
Tuberous roots of Ophiopogon

japonicus
[1][2][3]

Potential Biological Activities and Mechanisms of
Action
Direct experimental evidence for the biological activity of Cixiophiopogon A is not extensively

documented in peer-reviewed literature. However, based on the known pharmacological

profiles of other steroidal glycosides and extracts from Ophiopogon japonicus,

Cixiophiopogon A is hypothesized to possess anti-inflammatory and antioxidant activities.

Anti-Inflammatory Activity (Hypothesized)
Other bioactive compounds isolated from Ophiopogon japonicus, such as ophiopogonin D and

various homoisoflavonoids, have demonstrated significant anti-inflammatory effects.[4] These

effects are often attributed to the inhibition of pro-inflammatory mediators. A proposed

mechanism of action for Cixiophiopogon A could involve the modulation of key inflammatory

signaling pathways.

A hypothetical signaling pathway for the anti-inflammatory action of Cixiophiopogon A is

presented below. This is an illustrative model based on the known mechanisms of similar

natural products and requires experimental validation.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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